(3S,4R)-4-aminopyrrolidine-3-carboxylic acid dihydrochloride

• CAS RN: 797038-67-6
• Molecular Formula: C5H12Cl2N2O2
• Molecular Weight: 203.06 g/mol
• IUPAC Name: (3S,4R)-4-aminopyrrolidine-3-carboxylic acid;dihydrochloride
• InChI: InChI=1S/C5H10N2O2.2ClH/c6-4-2-7-1-3(4)5(8)9;;/h3-4,7H,1-2,6H2,(H,8,9);2*1H/t3-,4-;;/m0../s1
• InChI Key: QAXWVSYJTFDUFI-RGVONZFCSA-N
• Isomeric SMILES: C1[C@@H]([C@H](CN1)N)C(=O)O.Cl.Cl
• Canonical SMILES: C1C(C(CN1)N)C(=O)O.Cl.Cl

Description

(3S,4R)-4-aminopyrrolidine-3-carboxylic acid dihydrochloride (APDC) is an organic compound belonging to the pyrrolidine family. It is a white crystalline solid with a melting point of 160-162°C and an isoelectric point of 5.7. APDC is used as a building block in the synthesis of a wide variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It has been studied for its potential applications in the fields of medicine, biochemistry, and pharmacology.

Scientific Research Applications

(3S,4R)-4-aminopyrrolidine-3-carboxylic acid dihydrochloride has been studied for its potential applications in the fields of medicine, biochemistry, and pharmacology. In particular, it has been used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used as a building block in the synthesis of peptides and other biologically active compounds. Additionally, this compound has been studied for its potential applications in the field of drug delivery, as it has been shown to be an effective carrier of drugs.

Mechanism of Action

The mechanism of action of (3S,4R)-4-aminopyrrolidine-3-carboxylic acid dihydrochloride is not fully understood. However, it has been suggested that the compound may act as a proton donor, which could explain its ability to act as a drug carrier. Additionally, this compound has been shown to have an inhibitory effect on the activity of certain enzymes, which could explain its potential applications in the field of drug delivery.
Biochemical and Physiological Effects
This compound has been shown to have an inhibitory effect on the activity of certain enzymes, which could explain its potential applications in the field of drug delivery. Additionally, this compound has been shown to have an anti-inflammatory effect, which could be useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

The main advantage of using (3S,4R)-4-aminopyrrolidine-3-carboxylic acid dihydrochloride in laboratory experiments is its ability to act as a proton donor and its ability to act as a drug carrier. Additionally, this compound is relatively stable and can be stored in a dry form for long periods of time. The main limitation of using this compound in laboratory experiments is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for the use of (3S,4R)-4-aminopyrrolidine-3-carboxylic acid dihydrochloride. These include its potential use in the synthesis of peptides and other biologically active compounds, as well as its potential use in the field of drug delivery. Additionally, further research is needed to better understand the mechanism of action of this compound and to determine its potential applications in the treatment of diseases. Finally, further research is needed to explore the potential uses of this compound in the synthesis of agrochemicals and other organic compounds.

Synthesis Methods

(3S,4R)-4-aminopyrrolidine-3-carboxylic acid dihydrochloride can be synthesized by a variety of methods. The most common method involves the condensation of 4-aminopyrrolidine-3-carboxylic acid and hydrochloric acid. This reaction produces the desired product in high yields. Other methods include the reaction of 4-aminopyrrolidine-3-carboxylic acid with an alkyl halide, as well as the reaction of 4-aminopyrrolidine-3-carboxylic acid with an alkyl sulfonate.